N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide

• Molecular Formula: C17H15FN2O2
• Molecular Weight: 298.31 g/mol
• IUPAC Name: N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide
• InChI: InChI=1S/C17H15FN2O2/c1-10(2)16(21)19-11-7-8-15-14(9-11)20-17(22-15)12-5-3-4-6-13(12)18/h3-10H,1-2H3,(H,19,21)
• InChI Key: RBKQKTLOHFXVKU-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC2=C(C=C1)OC(=N2)C3=CC=CC=C3F

Description

N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide, also known as FLI-06, is a small molecule compound that has gained significant attention in scientific research due to its potential therapeutic applications. FLI-06 is a synthetic compound that was first synthesized in 2011 by a group of researchers at the University of California, San Francisco. Since then, FLI-06 has been the subject of numerous studies investigating its mechanism of action and potential therapeutic applications.

Mechanism of Action

N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide inhibits the activity of GSK-3β by binding to a specific site on the protein. GSK-3β is involved in a number of cellular processes, including the regulation of gene expression, cell proliferation, and apoptosis. Inhibition of GSK-3β activity by N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide has been shown to have a number of beneficial effects, including the promotion of cell survival and the prevention of neuronal cell death.
Biochemical and Physiological Effects:
N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide has been shown to have a number of biochemical and physiological effects in cellular and animal models. In addition to its effects on GSK-3β activity, N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide has been shown to modulate the activity of other proteins involved in cellular signaling pathways. N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of a number of diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide is its specificity for GSK-3β, which makes it a useful tool for investigating the role of GSK-3β in cellular processes. However, N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide has a relatively short half-life, which can make it difficult to use in certain experimental settings. Additionally, N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are a number of future directions for research on N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide. One area of focus is the development of more potent and selective inhibitors of GSK-3β, which may have greater therapeutic potential. Another area of focus is the investigation of the role of GSK-3β in other diseases, such as cancer and diabetes. Finally, further research is needed to determine the safety and efficacy of N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide in humans, which will be necessary for its development as a therapeutic agent.

Synthesis Methods

The synthesis of N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide involves the reaction of 2-amino-5-fluorobenzoic acid with 2-chlorobenzoyl chloride to form an intermediate compound, which is then reacted with 2-aminobenzoxazole to yield N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide. The synthesis of N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide is a multi-step process that requires specialized equipment and expertise in organic chemistry.

Scientific Research Applications

N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide has been the subject of numerous scientific studies investigating its potential therapeutic applications. One of the most promising applications of N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide has been shown to inhibit the activity of a protein called glycogen synthase kinase-3β (GSK-3β), which is involved in the development of neurodegenerative diseases.